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Compound of Interest

Compound Name: Sodium trifluoroacetate

Cat. No.: B147563

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Sodium Trifluoroacetate, focusing on personal protective equipment (PPE),
operational procedures, and disposal plans to build a foundation of trust and safety in your
critical work.

Sodium trifluoroacetate is classified as a substance that causes skin and serious eye
irritation, and may cause respiratory irritation.[1] Adherence to proper safety protocols is crucial
to mitigate these risks.

Personal Protective Equipment (PPE) Summary

The following table summarizes the recommended personal protective equipment to be used
when handling Sodium trifluoroacetate.
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Body Part Recommended Protection Specifications & Notes
Must comply with OSHA's eye
) and face protection regulations
Chemical goggles or safety )
) in 29 CFR 1910.133 or
Eyes/Face glasses. A face shield may
European Standard EN166.[2]
also be necessary.
[31[4][5][6] Contact lenses
should not be worn.[1]
Gloves must be inspected
before use. Dispose of
Hand Neoprene or nitrile rubber contaminated gloves after use
ands
gloves. in accordance with applicable
laws and good laboratory
practices.[1]
Wear appropriate protective This includes a lab coat or
Body clothing to prevent skin other suitable protective

exposure.

clothing.[L][2][3][4][5]

Respiratory

A NIOSH-certified dust and
mist respirator is
recommended where exposure

through inhalation may occur.

Follow OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149.[1][3][6] Use
is recommended when dusts

are generated.[7]

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls and Preparation:

« Ventilation: Always handle Sodium trifluoroacetate in a well-ventilated area.[1] A chemical

fume hood is the preferred method of ventilation.[2][3][6]

o Safety Equipment: Ensure that emergency eye wash fountains and safety showers are

readily available in the immediate vicinity of any potential exposure.[1][3][5]

2. Donning Personal Protective Equipment (PPE):
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o Before handling the substance, put on all required PPE as detailed in the table above. This
includes chemical goggles, appropriate gloves, and a lab coat. A respirator should be used if
there is a risk of dust inhalation.

3. Handling the Substance:

e Avoid all unnecessary exposure.[1]

e Do not breathe in the dust.[1][3][5][6]

e Avoid contact with skin and eyes.[1]

e Minimize dust generation and accumulation during handling.[3][6]

e Use a closed system when possible.[8]

4. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][6]
o Store locked up and away from heat and incompatible materials such as oxidizers.[1]
e The substance is hygroscopic, so it should be protected from moisture.[2][3][6]
5. After Handling:

e Wash hands and other exposed areas with mild soap and water before eating, drinking, or
smoking, and when leaving work.[1]

» Remove and wash contaminated clothing before reuse.[1][3][6]
Disposal Plan
1. Waste Characterization:

o Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste according to local, regional, and national regulations.[2][4]

2. Containerization:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://pim-resources.coleparmer.com/sds/59827.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2122-2-02.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6388786_EN.htm
https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://pim-resources.coleparmer.com/sds/59827.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6388786_EN.htm
https://www.tcichemicals.com/BE/en/sds/T1336_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14613&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59827.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6388786_EN.htm
https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14613&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59827.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6388786_EN.htm
https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://pim-resources.coleparmer.com/sds/59827.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6388786_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA14613&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC157930250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Collect waste in a suitable, closed container that is properly labeled.[2][3] Do not mix with
other waste.[7]

w

. Disposal:

Dispose of the contents and container to a licensed waste disposal facility.[1]

Do not dispose of waste into the sewer system.[1]

Avoid release to the environment.[1][5]

Emergency Spill Response Workflow

In the event of a spill, a clear and immediate response is critical to ensure the safety of all
laboratory personnel. The following workflow outlines the necessary steps.
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Immediate Actions

1. Evacuate Unnecessary
Personnel

l

2. Ensure Adequate
Ventilation

l

3. Don Appropriate PPE
(incl. Respirator)

Containme% & Cleanup

4. Contain Spill with Dikes
or Absorbents

l

5. Sweep or Shovel into
Suitable Container

l

6. Minimize Dust
Generation

Post-Cleanup
y

7. Dispose of Waste
Container Properly

8. Decontaminate Area
& Wash Hands

Reparting
y

9. Notify Authorities if
Spill Enters Sewers or
Public Waters

Click to download full resolution via product page

Caption: Workflow for handling a Sodium trifluoroacetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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